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Compound of Interest

Compound Name: D-Alanine isopropyl ester hcl

CAS No.: 39613-92-8

Cat. No.: B571534

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Alanine isopropyl ester hydrochloride (CAS No: 39613-92-8) is a chiral amino acid ester

derivative that serves as a crucial building block in modern organic synthesis and

pharmaceutical development.[1][2] Its stereospecific nature makes it an invaluable intermediate

in the synthesis of complex chiral molecules, particularly in the development of antiviral

nucleotide prodrugs and synthetic sweeteners.[2] This technical guide provides a detailed

overview of the chemical and physical properties of D-Alanine isopropyl ester hydrochloride,

along with experimental protocols for its synthesis and analysis, to support its application in

research and drug discovery.

Chemical and Physical Properties
D-Alanine isopropyl ester hydrochloride is a white to off-white solid.[3] While some physical

properties like a definitive melting point for the D-enantiomer are not readily available in the

literature, data for its L-enantiomer and general observations provide valuable insights. The

hydrochloride salt form enhances its stability and solubility in certain solvents.
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Table 1: Chemical Identifiers and Physical Properties
Property Value Source(s)

CAS Number 39613-92-8 [4]

Molecular Formula C₆H₁₄ClNO₂ [4]

Molecular Weight 167.63 g/mol [4]

IUPAC Name

propan-2-yl (2R)-2-

aminopropanoate;hydrochlorid

e

[3]

Synonyms

Isopropyl D-alaninate

hydrochloride, H-D-Ala-

OiPro.HCl

[4]

Appearance White to Off-white Solid [3]

Melting Point
80-82°C (for L-enantiomer:

85°C)
[2]

Solubility

Slightly soluble in DMSO and

Methanol. The L-enantiomer is

reported to be soluble in water.

[2]

Boiling Point Data not available

Density Data not available

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for D-Alanine

isopropyl ester hydrochloride are not widely available in public databases. However, data for

the corresponding L-enantiomer and similar alanine ester derivatives can provide a useful

reference for structural confirmation. A ¹H NMR spectrum for L-Alanine isopropyl ester

hydrochloride is available and can be used as a comparative reference.[5]

Experimental Protocols
Synthesis of D-Alanine Isopropyl Ester Hydrochloride
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The synthesis of D-Alanine isopropyl ester hydrochloride can be achieved through the

esterification of D-alanine with isopropanol in the presence of an acid catalyst. The following is

a general laboratory-scale procedure adapted from the synthesis of its L-enantiomer.

Materials:

D-Alanine

Isopropanol

Thionyl chloride (SOCl₂) or dry HCl gas

Diethyl ether (or other suitable non-polar solvent for precipitation)

Procedure:

Suspend D-alanine in an excess of isopropanol in a round-bottom flask equipped with a

magnetic stirrer and a reflux condenser.

Cool the suspension in an ice bath.

Slowly add thionyl chloride dropwise to the stirred suspension. Alternatively, bubble dry HCl

gas through the mixture.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography

(TLC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the excess isopropanol under reduced pressure.

Add diethyl ether to the residue to precipitate the D-Alanine isopropyl ester hydrochloride.

Collect the solid product by filtration, wash with diethyl ether, and dry under vacuum.
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Diagram 1: General workflow for the synthesis of D-Alanine isopropyl ester hydrochloride.

Chiral Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
The enantiomeric purity of D-Alanine isopropyl ester hydrochloride is critical for its applications.

A common method for determining the enantiomeric excess is through HPLC analysis after

derivatization with a chiral derivatizing agent. The following protocol is based on a method for

the separation of D- and L-alanine isopropyl ester hydrochlorides.[6]

Materials:

D-Alanine isopropyl ester hydrochloride sample

L-Alanine isopropyl ester hydrochloride reference standard

Acetonitrile (HPLC grade)

Triethylamine

2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl isothiocyanate (GITC)
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Water (HPLC grade)

Methanol (HPLC grade)

HPLC system with a UV detector

C18 reverse-phase column (e.g., YMC-Pack ODS-AQ)

Procedure:

Preparation of Solutions:

Sample Solution: Accurately weigh and dissolve the D-Alanine isopropyl ester

hydrochloride sample in acetonitrile.

Reference Solution: Prepare a solution of L-Alanine isopropyl ester hydrochloride in

acetonitrile.

System Suitability Solution: Prepare a solution containing both D- and L-Alanine isopropyl

ester hydrochloride in acetonitrile.

Triethylamine Solution: Prepare a solution of triethylamine in acetonitrile.

GITC Solution: Prepare a solution of GITC in acetonitrile.

Derivatization:

To the sample, reference, and system suitability solutions, add the triethylamine solution

followed by the GITC solution.

Vortex the mixtures and let them stand at room temperature to allow the derivatization

reaction to complete.

HPLC Analysis:

Mobile Phase: A mixture of water and methanol (e.g., 50:50 v/v).[6]

Column: C18 reverse-phase column.
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Detection: UV at an appropriate wavelength.

Inject the derivatized solutions into the HPLC system and record the chromatograms.

The separation of the diastereomeric derivatives allows for the quantification of the

enantiomeric purity.
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Diagram 2: Workflow for the chiral purity analysis of D-Alanine isopropyl ester hydrochloride by
HPLC.

Applications in Research and Development
D-Alanine isopropyl ester hydrochloride is a key intermediate in the synthesis of several

pharmaceuticals. Its primary application lies in its use as a chiral building block for the

introduction of the D-alanine moiety in a stereospecific manner.

A notable application is in the synthesis of nucleotide prodrugs for the treatment of viral

infections such as Hepatitis C.[2] The stereochemistry of the amino acid ester component can

significantly influence the biological activity and pharmacokinetic properties of the final drug

substance.

Furthermore, this compound is utilized in the preparation of synthetic sweeteners, where the

specific stereoisomer is crucial for the desired taste profile and metabolic stability.

Safety and Handling
D-Alanine isopropyl ester hydrochloride should be handled in accordance with standard

laboratory safety procedures. It is advisable to consult the Safety Data Sheet (SDS) before

use.[4] Personal protective equipment, including safety glasses, gloves, and a lab coat, should

be worn. The compound should be used in a well-ventilated area or a fume hood. Store the

compound in a tightly sealed container in a cool, dry place.

Conclusion
D-Alanine isopropyl ester hydrochloride is a valuable chiral intermediate with significant

applications in the pharmaceutical and chemical industries. This guide provides essential

information on its chemical and physical properties, along with detailed experimental protocols

for its synthesis and analysis. While a complete set of spectral data for the D-enantiomer is not

readily available, the information provided herein serves as a comprehensive resource for

researchers and developers working with this important chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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